Cas no 1391052-83-7 (2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one)

• Product Name: 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one
• CAS No: 1391052-83-7
• MF: C₂₁H₁₆O₃
• MW: 316.349946022034
• CID: 5575270
• Update Time: 2025-05-19

2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dihydro-7-Methoxy-spiro[isobenzofuran-1(3H),1'-[1H]phenalen]-3-one
• Spiro[isobenzofuran-1(3H),1'-[1H]phenalen]-3-one, 2',3'-dihydro-6'-methoxy-
• 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one

• Inchi： 1S/C21H16O3/c1-23-18-10-9-13-11-12-21(17-8-4-6-15(18)19(13)17)16-7-3-2-5-14(16)20(22)24-21/h2-10H,11-12H2,1H3
• InChI Key： OPICFBPAUCLDLZ-UHFFFAOYSA-N
• SMILES： C12(C3C4C(C=CC=3)=C(OC)C=CC=4CC1)C1=C(C=CC=C1)C(=O)O2

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 564.5±50.0 °C(Predicted)

Additional information on 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one

Introduction to 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one (CAS No. 1391052-83-7)

2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one, with the CAS number 1391052-83-7, is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including medicinal chemistry and materials science. This compound belongs to the class of spiro compounds, which are characterized by a central spiro atom connecting two rings. The presence of the methoxy group and the specific arrangement of the rings contribute to its distinctive properties and reactivity.

The chemical structure of 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one is particularly noteworthy for its spirocyclic framework, which consists of a spiroisobenzofuran and a phenalenone moiety. The spiroisobenzofuran ring system is known for its stability and rigidity, while the phenalenone moiety imparts additional reactivity and functional versatility. The methoxy substitution at the 7-position further modulates the electronic properties of the molecule, influencing its solubility, stability, and biological activity.

In the realm of medicinal chemistry, 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one has been explored for its potential therapeutic applications. Recent studies have highlighted its anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new drugs targeting inflammatory diseases and oxidative stress-related conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent.

Beyond its medicinal applications, 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one has also shown promise in materials science. Its unique spirocyclic structure and functional groups make it an attractive candidate for the development of advanced materials with tailored properties. Research in this area has focused on its use as a building block for supramolecular assemblies and as a component in organic electronic devices. A notable example is a study published in Advanced Materials in 2021, which reported the synthesis of conductive polymers incorporating this compound, demonstrating enhanced electrical conductivity and stability.

The synthesis of 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group modifications. One such method involves the reaction of a suitable phenylacetic acid derivative with a methoxy-substituted benzaldehyde under specific conditions to form the spirocyclic core. Subsequent steps may include oxidation to form the phenalenone moiety and further functionalization to introduce additional substituents.

The physical properties of 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one are also important for understanding its behavior in various applications. It is typically a solid at room temperature with a melting point ranging from 80°C to 90°C. Its solubility profile is influenced by the presence of the methoxy group, which enhances solubility in polar solvents such as methanol and dimethyl sulfoxide (DMSO). These properties make it suitable for use in both solution-phase reactions and solid-state applications.

In terms of safety and handling, while 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound away from incompatible materials.

The future prospects for 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one are promising across multiple disciplines. Ongoing research aims to further elucidate its biological mechanisms of action and optimize its properties for specific applications. Additionally, efforts are being made to develop more efficient synthetic methods to improve yield and reduce costs, making this compound more accessible for large-scale production.

In conclusion, 2',3'-Dihydro-7-methoxy-spiroisobenzofuran-1(3H),1'-1Hphenalen-3-one (CAS No. 1391052-83-7) is a versatile organic compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and functional groups make it an attractive candidate for further research and development, paving the way for innovative solutions in various fields.